Cas no 2228815-23-2 (2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid)

• Product Name: 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid
• CAS No: 2228815-23-2
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6191649
• PubChem ID: 165623872
• Update Time: 2025-05-21

2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid
• EN300-1873937
• 2-[1-(3-{[(tert-butoxy)carbonyl]amino}phenyl)cyclobutyl]acetic acid
• 2228815-23-2

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(21)18-13-7-4-6-12(10-13)17(8-5-9-17)11-14(19)20/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： HFSLAWTYSGJWBW-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid

Introduction to 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid (CAS No. 2228815-23-2)

2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid (CAS No. 2228815-23-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and tert-butoxycarbonyl (Boc) functionalities, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis: The molecular structure of 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid is defined by its cyclobutyl ring, which is substituted with a phenyl group at the 1-position. The phenyl group is further functionalized with a tert-butoxycarbonyl (Boc) protected amino group at the 3-position. The carboxylic acid moiety at the 2-position adds to the complexity and reactivity of the molecule. The synthesis of this compound typically involves several steps, including the formation of the cyclobutyl ring, introduction of the phenyl group, and protection of the amino group with a Boc group.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit inhibitory activity against certain proteases and kinases, which are key targets in cancer and inflammatory diseases. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a promising candidate for further investigation in drug discovery.

Pharmacological Properties: The pharmacological profile of 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid is an active area of research. Studies have indicated that it possesses good solubility and stability, which are crucial for its potential use as a therapeutic agent. Moreover, its ability to cross biological membranes and reach target sites efficiently has been demonstrated in in vitro and in vivo models. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Clinical Applications: While still in the early stages of development, 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid shows promise in several therapeutic areas. Its potential as an anti-cancer agent is particularly noteworthy, given its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory disorders. Further clinical trials are needed to fully evaluate its safety and efficacy.

Safety and Toxicity: Safety assessments are a critical component of drug development. Preliminary toxicology studies on 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid have shown that it exhibits low toxicity at therapeutic concentrations. However, more extensive safety evaluations are required to ensure its suitability for human use. These assessments will include detailed analyses of potential side effects, drug interactions, and long-term safety profiles.

FUTURE DIRECTIONS: The future research directions for 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid are multifaceted. Ongoing studies aim to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its pharmacokinetic properties and reduce side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential to advance this compound from bench to bedside.

In conclusion, 2-1-(3-{(tert-butoxy)carbonylamino}phenyl)cyclobutylacetic acid (CAS No. 2228815-23-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued investigation into its properties and mechanisms of action will undoubtedly contribute to the development of new therapeutic strategies.